Cas no 2171650-39-6 (2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid)

• Product Name: 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
• CAS No: 2171650-39-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6269535
• PubChem ID: 165558869
• Update Time: 2025-06-07

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
• 2-{[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid
• 2171650-39-6
• EN300-1474390

• Inchi： 1S/C24H26N2O6/c1-26(32-14-22(27)28)23(29)21(12-15-10-11-15)25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： NCGXMUMXBQIJPI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(N(C)OCC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid

Introduction to 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic Acid (CAS No. 2171650-39-6)

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid, identified by its CAS number 2171650-39-6, is a specialized compound with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional characteristics, making it a subject of considerable interest among researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of this compound features a complex arrangement of functional groups, including an N-methylpropanamidooxy moiety and a 3-cyclopropyl substituent, which are connected to a central fluoren-9-ylmethoxycarbonyl group. The presence of these elements not only contributes to the compound's unique chemical properties but also suggests potential applications in drug design and development. Specifically, the fluoren-9-ylmethoxycarbonyl group is often employed in medicinal chemistry due to its ability to enhance the solubility and metabolic stability of bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid make it a promising candidate for such applications. For instance, the 3-cyclopropyl group can serve as a scaffold for designing molecules that interact with protein targets, while the N-methylpropanamidooxy moiety may contribute to binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating biological processes at the molecular level. Researchers have been exploring its interactions with various enzymes and receptors, with the aim of identifying novel therapeutic targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are known to be involved in cell signaling pathways relevant to human health and disease.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is frequently used in peptide mimetics and protease inhibitors. Its ability to stabilize charged or polar functionalities enhances the compound's bioavailability and pharmacokinetic properties. This makes it an attractive component for designing molecules that require precise spatial orientation around their target sites. In addition, the N-methylpropanamidooxy moiety can contribute to hydrogen bonding interactions, further improving binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to gain insights into how this molecule interacts with biological targets at the atomic level. These studies have revealed that the compound's structural features are well-suited for binding to specific pockets on enzymes and receptors, suggesting its potential as a lead compound for drug development.

The synthesis of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the key functional groups of this compound.

In addition to its pharmaceutical applications, this compound has shown promise in biochemical research as a tool for studying enzyme mechanisms and protein-protein interactions. By serving as a substrate or inhibitor, it can help researchers understand how biological systems function at a fundamental level. This knowledge is crucial for developing new therapeutic strategies that address unmet medical needs.

The future prospects for 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid are vast, given its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent or biochemical research tool.